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Compound of Interest

Compound Name: Methylammonium

Cat. No.: B1206745 Get Quote

Welcome to the technical support center for researchers working with methylammonium lead

iodide (MAPbI3) perovskite solar cells. This resource provides troubleshooting guidance and

answers to frequently asked questions regarding moisture-induced degradation.

Frequently Asked Questions (FAQs)
Q1: What are the first visible signs of moisture-induced degradation in a MAPbI3 film?

A1: The most immediate visual indicator of moisture exposure is a color change in the

perovskite film. The initially dark brown or black MAPbI3 film will turn yellow.[1] This is due to

the decomposition of the perovskite structure into lead iodide (PbI2).[1][2]

Q2: Is the degradation of MAPbI3 by water reversible?

A2: The initial stages of moisture-induced degradation can be reversible. Exposure to water

vapor first leads to the formation of a monohydrate phase (CH3NH3PbI3·H2O), which is a

colorless intermediate.[3][4][5] If the film is dried in an inert atmosphere (e.g., under dry

nitrogen), it can revert to the original MAPbI3 structure.[4][5] However, prolonged exposure or

the presence of liquid water leads to the formation of a dihydrate phase

((CH3NH3)4PbI6·2H2O) and subsequent irreversible decomposition into PbI2,

methylammonium iodide (MAI), and water.[6][7][8]

Q3: How does humidity level affect the rate of degradation?
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A3: The rate of degradation is highly dependent on the relative humidity (RH). While low levels

of humidity (~60% RH) may have a limited impact on the structural stability, higher levels (~80-

100% RH) can trigger rapid and irreversible degradation.[9][10] For instance, a MAPbI3 solar

cell can lose over 90% of its initial efficiency within a few hundred hours of exposure to air with

RH higher than 50%.[10]

Q4: Does light exposure play a role in moisture-induced degradation?

A4: Yes, light, particularly UV light, significantly accelerates the degradation process in the

presence of moisture.[8] The combination of light, oxygen, and moisture is more detrimental

than any of these factors in isolation.[2][11] Encapsulated devices with a UV-blocking layer

show significantly improved stability under illumination compared to unshielded devices.[2]

Q5: What is the chemical equation for the primary irreversible degradation pathway in the

presence of moisture?

A5: The overall irreversible degradation of MAPbI3 in the presence of water can be

summarized by the following reaction:

CH3NH3PbI3(s) + H2O(l) → PbI2(s) + CH3NH3I(aq)[12]

The aqueous methylammonium iodide can further decompose, especially under the influence

of light and heat.[12]
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Problem Possible Cause Recommended Action

Sudden drop in power

conversion efficiency (PCE)

after fabrication.

Exposure to ambient air with

moderate to high humidity

during measurement or

storage.

Immediately transfer the

device to a nitrogen-filled

glovebox or a desiccator.

Attempt to reverse the initial

hydration by annealing at a low

temperature (e.g., 60-80°C) in

an inert atmosphere for a few

hours.[4][5]

Yellowing of the perovskite

film.

Irreversible degradation to

PbI2 due to significant

moisture exposure.

Once the film has turned

yellow, the degradation is

generally irreversible. The

device is likely unrecoverable.

Focus on preventing moisture

exposure in future fabrications

by ensuring a dry processing

environment and proper

encapsulation.

Increased hysteresis in J-V

curves after exposure to

humidity and subsequent

drying.

Changes in defect density and

morphology of the MAPbI3 film

after recrystallization from the

hydrated phase.[4][5]

While the PCE may recover,

the increased hysteresis

indicates residual defects.

Further optimization of the

drying process (e.g., slower

annealing ramp) might mitigate

this. Consider incorporating

passivating agents in your

perovskite precursor solution

to reduce defect formation.

Device performance degrades

rapidly under illumination in

ambient air.

Combined effect of moisture,

oxygen, and light, leading to

accelerated decomposition.

Use a UV filter during

measurements to minimize

photodegradation. For long-

term stability tests,

encapsulate the device

properly to create a barrier
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against moisture and oxygen.

[2]

Inconsistent results between

different batches of solar cells.

Fluctuations in the ambient

humidity of the fabrication

environment (e.g., glovebox).

Strictly monitor and control the

humidity levels inside your

glovebox. Ensure that all

solvents and precursors are

anhydrous. Even small

variations in moisture can

significantly impact film quality

and device performance.

Quantitative Data on Degradation
Table 1: Effect of Humidity on MAPbI3 Solar Cell Performance

Relative Humidity
(RH)

Exposure Time PCE Loss Reference

>50% A few hundred hours >90% [10]

85% 7 hours
15% (large grains) vs.

95% (small grains)
[10]

Ambient 24 hours up to 80% [3]

100% -

Leads to formation of

PbI2 and aqueous

CH3NH3I

[9][10]

Table 2: Performance Recovery after Reversible Hydration

Initial Jsc Initial Voc
Degradati
on
Condition

Recovere
d Jsc

Recovere
d Voc

Recovery
Condition

Referenc
e

~19 mA

cm⁻²
~1.05 V

Water

vapor

exposure

Fully

recovered

Fully

recovered

Dry

nitrogen for

6 hours

[4][5]
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Experimental Protocols
X-Ray Diffraction (XRD) for Detecting Degradation
Objective: To identify the crystal phases present in the perovskite film and detect the formation

of degradation products like PbI2 and hydrated perovskite phases.

Methodology:

Sample Preparation: The MAPbI3 film on a substrate (e.g., FTO glass) is mounted on the

XRD sample holder. For in-situ measurements, a chamber with controlled humidity can be

used.

Instrument Setup:

Radiation Source: Cu Kα (λ = 1.5406 Å)

Voltage and Current: 40 kV and 40-44 mA[2]

Scan Range (2θ): 10° - 60°

Scan Rate: 3°/min[2]

Data Acquisition: Perform the XRD scan on the fresh (control) sample and the degraded

sample.

Data Analysis:

The characteristic peaks for tetragonal MAPbI3 are expected at approximately 14.1°,

28.4°, and 31.8° (corresponding to (110), (220), and (310) planes).

The appearance of a peak around 12.7° is a clear indicator of the formation of hexagonal

PbI2.[13]

Changes in peak intensities and the appearance of new peaks at other positions can

indicate the formation of hydrated perovskite phases.[6][7]
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UV-Visible (UV-Vis) Spectroscopy for Monitoring
Degradation
Objective: To monitor changes in the optical absorption properties of the MAPbI3 film as it

degrades.

Methodology:

Sample Preparation: The MAPbI3 film is fabricated on a transparent substrate (e.g., glass or

quartz).

Instrument Setup: Use a standard UV-Vis spectrophotometer.

Data Acquisition:

Measure the absorbance spectrum of the fresh film over a wavelength range of

approximately 400 nm to 800 nm.

Expose the film to the desired degradation conditions (e.g., humid air) and measure the

absorbance spectrum at regular intervals.

Data Analysis:

A fresh MAPbI3 film shows a characteristic absorption onset at around 795 nm,

corresponding to a bandgap of ~1.56 eV.[2]

Upon degradation, the overall absorbance will decrease.

The absorption feature of MAPbI3 will gradually disappear and be replaced by the

absorption onset of PbI2, which is around 520 nm.[2]

Scanning Electron Microscopy (SEM) for Morphological
Analysis
Objective: To visualize the surface morphology and cross-section of the perovskite film and

identify changes due to moisture-induced degradation.

Methodology:
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Sample Preparation:

For top-down imaging, a small piece of the film on the substrate is mounted on an SEM

stub using carbon tape.

For cross-sectional imaging, the sample is carefully cleaved to expose the different layers

of the solar cell.

To prevent charging, a thin conductive layer (e.g., gold, platinum, or carbon) is typically

sputtered onto the sample surface.[14]

Instrument Setup:

Use a low accelerating voltage (e.g., <5 kV, ideally 100-200V with beam deceleration) to

minimize beam damage to the soft perovskite material.[14]

Use a low probe current to reduce charge build-up.[14]

Imaging: Acquire images of the surface and/or cross-section. Degradation can manifest as

changes in grain size, the appearance of pinholes, or the formation of new crystalline

structures (e.g., PbI2 platelets) on the surface.
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Caption: Moisture-induced degradation pathway of MAPbI3.
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Caption: Experimental workflow for studying MAPbI3 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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